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Compound of Interest

Compound Name:
25-Hydroxy Vitamin D3 3,3'-

Biotinylaminopropyl Ether

Cat. No.: B583323 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure elucidation of 25-
Hydroxy Vitamin D3 3,3'-Biotinylaminopropyl Ether, a key biotinylated derivative of a major

vitamin D metabolite. This document outlines the synthetic pathway, details established

experimental protocols for its characterization, and presents relevant data in a structured

format for scientific and research applications.

Chemical Identity and Properties
25-Hydroxy Vitamin D3 3,3'-Biotinylaminopropyl Ether is a derivative of 25-hydroxyvitamin

D3 where a biotinylaminopropyl ether moiety is attached at the C-3 hydroxyl position. This

modification introduces a biotin tag, enabling its use in various biochemical assays that rely on

the high-affinity interaction between biotin and streptavidin or avidin.
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Property Value Source

Chemical Name

[3aS-(3aα,4β,6aα)]-

Hexahydro-N-[3-

[[(3β,5Z,7E)-25-hydroxy-9,10-

secocholesta-5,7,10(19)-trien-

3-yl]oxy]propyl]-2-oxo-1H-

thieno[3,4-d]imidazole-4-

pentanamide

CymitQuimica

CAS Number 193278-59-0 ChemScene

Molecular Formula C₄₀H₆₅N₃O₄S MedchemExpress.com

Molecular Weight 684.03 g/mol MedchemExpress.com

Synthetic Pathway and Structure Elucidation
Workflow
The synthesis of 25-Hydroxy Vitamin D3 3,3'-Biotinylaminopropyl Ether is a two-step

process. The first step involves the synthesis of the key intermediate, 25-Hydroxy Vitamin D3

3,3'-Aminopropyl Ether. This is followed by the biotinylation of the primary amine of this

intermediate. The structure of the final compound is confirmed through a combination of

spectroscopic techniques.
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Synthetic and Elucidation Workflow

Synthesis

Structure Elucidation

25-Hydroxyvitamin D3

25-Hydroxy Vitamin D3
3,3'-Aminopropyl Ether

Aminopropylation

25-Hydroxy Vitamin D3
3,3'-Biotinylaminopropyl Ether

Biotinylation

Biotin N-hydroxysuccinimide Ester

Mass Spectrometry (MS) NMR Spectroscopy
(¹H, ¹³C) FTIR Spectroscopy

Data Analysis and
Structure Confirmation
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Key Structural Moieties

25-Hydroxyvitamin D3 Core

Aminopropyl Ether Linker

C3-O Bond

Biotin Moiety

Amide Bond

Click to download full resolution via product page

To cite this document: BenchChem. [Elucidation of 25-Hydroxy Vitamin D3 3,3'-
Biotinylaminopropyl Ether: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b583323#25-hydroxy-vitamin-d3-3-3-
biotinylaminopropyl-ether-structure-elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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